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Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

information on identifying, removing, and preventing carbonate impurities in sodium hydroxide

(NaOH) solutions.

Frequently Asked Questions (FAQs)
Q1: Why is my standardized NaOH solution's
concentration changing over time?
A: The most common reason for a decrease in hydroxide concentration in an NaOH solution is

contamination with sodium carbonate (Na₂CO₃). Sodium hydroxide readily absorbs carbon

dioxide (CO₂) from the atmosphere.[1][2] This reaction forms sodium carbonate, a weaker

base, which alters the stoichiometry of your titrations and can interfere with pH-sensitive

reactions.[1][3]

Reaction:2NaOH + CO₂ → Na₂CO₃ + H₂O[1][3]

Q2: How can I determine the concentration of carbonate
in my NaOH solution?
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A: Several analytical methods can quantify carbonate impurities:

Titration Methods: A common approach is the Warder titration, which uses two indicators (like

phenolphthalein and methyl orange) to determine the concentrations of both hydroxide and

carbonate in a single sample.[4] Another method involves precipitating the carbonate with

barium chloride (BaCl₂) and then titrating the remaining hydroxide.[5][6]

Ion Chromatography (IC): IC is a robust method for directly quantifying carbonate. A

technique called ion-exclusion chromatography with conductivity detection after inverse

suppression is particularly effective for analyzing high-purity caustic soda.[2][7]

Q3: What are the primary methods for removing
carbonate from NaOH solutions?
A: There are three primary lab-scale methods for purifying NaOH solutions from carbonate

contamination. The choice of method depends on the NaOH concentration, the required purity,

and the available equipment.

Precipitation by Salting Out (for highly concentrated NaOH): This is the simplest method for

50% (w/w) NaOH solutions. Sodium carbonate has very low solubility in concentrated caustic

soda and will precipitate out.[1][8][9]

Chemical Precipitation (for dilute to moderately concentrated NaOH): For solutions where

sodium carbonate is soluble (typically < 10 M), an alkaline earth metal salt is added to

precipitate the carbonate.[9][10] Common reagents include calcium oxide (CaO) or barium

hydroxide (Ba(OH)₂).[9][10]

Purification by Freezing: This physical method relies on cooling the solution to crystallize a

sodium hydroxide hydrate (e.g., NaOH·3.5H₂O), leaving impurities like sodium chloride and

carbonate in the remaining liquid phase.[11][12]

Q4: Which removal method is best for my application?
A: The following table summarizes the key aspects of each method to help you choose the

most suitable one.
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Method Principle

Target
NaOH
Concentrati
on

Efficiency Advantages
Disadvanta
ges & Risks

Salting Out

Low solubility

of Na₂CO₃ in

concentrated

NaOH.[9][10]

~50% w/w

(~19 M)

High; can

reduce

carbonate to

analytically

negligible

levels (≤

0.2% of total

alkalinity).[9]

[13]

Simple, no

additional

chemical

reagents

needed.[1]

Slow

(requires

days to

weeks for

settling).[8]

[14]

Ineffective for

less

concentrated

NaOH.[10]

Precipitation

with CaO

Na₂CO₃ +

Ca(OH)₂ →

CaCO₃(s) +

2NaOH

< 10 M

High; ~99%

removal

efficiency can

be achieved.

[15]

Effective for a

wide range of

concentration

s. CaO is

relatively

inexpensive

and less toxic

than barium

salts.[10]

The calcium

carbonate

precipitate

can be very

fine and

difficult to

filter.[14]

Precipitation

with Ba(OH)₂

/ BaCl₂

Na₂CO₃ +

Ba(OH)₂ →

BaCO₃(s) +

2NaOH[16]

[17]

Various

concentration

s

Very high;

considered

the most

satisfactory

for heavily

contaminated

solutions.[9]

[10]

Produces a

dense, easily

filterable

precipitate.

Barium

compounds

are highly

toxic and

require

careful

handling and

disposal.

Freezing /

Crystallizatio

n

Fractional

crystallization

of NaOH

~40% w/w High purity

crystals can

be obtained.

[11]

Can remove

other soluble

impurities like

NaCl

Requires

refrigeration/c

ooling

equipment.
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hydrate.[11]

[12]

simultaneousl

y.[12]

The process

can be

complex to

control.

Troubleshooting Guides & Experimental Protocols
Method 1: Purification by Salting Out
This method is ideal for preparing carbonate-free stock solutions from commercial-grade 50%

NaOH.

Troubleshooting
Issue: Carbonate precipitate is not settling.

Solution: The solution is too viscous, or the particles are too fine.[14] Allow the solution to

stand undisturbed for a longer period (up to a month) in a cool place.[8][14] Ensure the

container is tightly sealed to prevent further CO₂ absorption.

Issue: Filtration is extremely slow.

Solution: 50% NaOH is highly viscous.[14] Use a vacuum filtration setup with a sintered

glass (frit) funnel.[8][14] Do not use paper or cellulose-based filters as they will be

attacked by the strong caustic.

Experimental Protocol
Preparation: In a fume hood, carefully prepare a ~50% (w/w) NaOH solution by slowly

adding NaOH pellets to ice-cold, CO₂-free (boiled and cooled) deionized water in a

borosilicate glass or polyethylene beaker. Caution: The dissolution is highly exothermic.

Settling: Transfer the solution to a tightly sealed polyethylene bottle. Let it stand undisturbed

for at least several days, or preferably for a week or more.[10] A solid crust or precipitate of

sodium carbonate will settle at the bottom.[10]

Decantation: Carefully decant or siphon the clear supernatant liquid, which is the purified,

carbonate-free NaOH solution.[8]
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Storage: Store the purified solution in a tightly sealed polyethylene bottle equipped with a

soda-lime guard tube to protect it from atmospheric CO₂.

Prepare ~50% NaOH
Solution

Seal and Let Stand
(Days to Weeks)

Na₂CO₃ Precipitates

Troubleshooting:
Slow Settling?

Issue

Carefully Decant
Supernatant

Purified NaOH
Solution

Store in Airtight
Container

<10 M NaOH Solution
(with Na₂CO₃)

Add Excess CaO
(~2 g/L)

Stir Vigorously
Overnight

Reaction:
Na₂CO₃ + CaO + H₂O →

CaCO₃(s) + 2NaOH Settle for 2-4 Days
Precipitate Forms

(CaCO₃)
Filter or Centrifuge

and Decant

Purified NaOH
Solution

Troubleshooting:
Fine Precipitate?

Issue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://praxilabs.com/en/3d-simulations/analysis-mixture-of-sodium-hydroxide-and-sodium-carbonate-by-warder-titration
https://www.scribd.com/document/382056034/e-H01
https://www.hiranuma.com/en/product/titr/app/pdf/H01.pdf
https://www.metrohm.com/content/metrohm/es_mx/applications/application-notes/aa-o-001-100/an-o-043.download.pdf
https://chemistry.stackexchange.com/questions/92384/how-to-separate-sodium-carbonate-from-sodium-hydroxide
https://pubs.rsc.org/en/content/articlelanding/2000/an/a910335j
https://pubs.rsc.org/en/content/articlelanding/2000/an/a910335j
http://lib3.dss.go.th/fulltext/Journal/analyst/analyst2000/no.5/5,vol.125%202000p955-958.pdf
https://patents.google.com/patent/US3922154A/en
https://patents.google.com/patent/US3922154A/en
https://patents.google.com/patent/US4065270A/en
https://patents.google.com/patent/US4065270A/en
https://www.researchgate.net/publication/43980671_Carbonate_removal_from_concentrated_hydroxide_solutions
http://www.sciencemadness.org/talk/viewthread.php?tid=66228
http://www.sciencemadness.org/talk/viewthread.php?tid=66228
https://pubmed.ncbi.nlm.nih.gov/11996372/
https://pubmed.ncbi.nlm.nih.gov/11996372/
https://www.you-iggy.com/en/chemical-reactions/1x-barium-hydroxide-plus-1x-sodium-carbonate-yields-1x-barium-carbonate-plus-2x-sodium-hydroxide/
https://brainly.com/question/13418438
https://www.benchchem.com/product/b15948890/docs#technical-support-center-management-of-carbonate-in-naoh-solutions
https://www.benchchem.com/product/b15948890/docs#technical-support-center-management-of-carbonate-in-naoh-solutions
https://www.benchchem.com/product/b15948890/docs#technical-support-center-management-of-carbonate-in-naoh-solutions
https://www.benchchem.com/product/b15948890/docs#technical-support-center-management-of-carbonate-in-naoh-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15948890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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